Cas no 1804699-51-1 (Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1804699-51-1
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4928472
• Update Time: 2025-06-11

Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C8H7ClF2N2O2/c1-15-8(14)6-5(7(10)11)3(9)2-4(12)13-6/h2,7H,1H3,(H2,12,13)
• InChI Key： LCCNRESDHBOCMH-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(C(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate

Introduction to Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804699-51-1)

Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804699-51-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for the development of novel therapeutic agents. The presence of multiple pharmacophoric groups, including an amino group, a chloro substituent, and a difluoromethyl moiety, makes it a versatile building block for synthetic chemists and drug designers.

The molecular structure of Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate is derived from the pyridine core, which is a well-documented scaffold in medicinal chemistry. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities and their role in numerous pharmacological applications. The specific arrangement of functional groups in this compound contributes to its potential as an intermediate in the synthesis of more complex molecules with targeted biological effects.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors that modulate key biological pathways involved in diseases such as cancer, inflammation, and infectious disorders. The structural features of Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate, particularly the amino and chloro substituents, are reminiscent of known pharmacophores that interact with enzymes and receptors. This has prompted investigations into its potential as a lead compound or a key intermediate in the synthesis of novel therapeutics.

One of the most compelling aspects of this compound is its difluoromethyl group. Difluoromethylation is a powerful strategy in medicinal chemistry that can enhance metabolic stability, binding affinity, and overall pharmacological activity. The incorporation of this group into the pyridine framework suggests that Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate may exhibit improved properties compared to its unsubstituted counterparts. This has led to its exploration in various drug discovery programs aimed at developing next-generation therapeutics.

The synthesis of Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular architecture efficiently. The complexity of its synthesis underscores the compound's significance as a valuable intermediate in pharmaceutical research.

Recent studies have highlighted the potential applications of Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The structural motifs present in this compound suggest that it may interact with kinase active sites, potentially leading to the discovery of novel inhibitors with therapeutic efficacy.

In addition to its kinase inhibition potential, there is growing interest in exploring the antimicrobial properties of derivatives based on this scaffold. The combination of an amino group and a chloro substituent often confers antimicrobial activity upon pyridine derivatives. This has prompted researchers to investigate whether modifications based on Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate could yield compounds with enhanced antibacterial or antifungal effects.

The impact of fluorine atoms on the electronic properties and bioavailability of pharmaceutical compounds cannot be overstated. The presence of two fluorine atoms at the C3 position in this molecule is particularly noteworthy, as it can influence both steric hindrance and electronic distribution within the active site of target proteins. Such structural features are often critical for achieving high binding affinity and selectivity, which are essential for effective drug design.

The versatility of Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate extends beyond its role as an intermediate; it also serves as a platform for structure-based drug design. By leveraging computational methods such as molecular docking and homology modeling, researchers can predict how this compound interacts with biological targets at an atomic level. These insights can guide further modifications to optimize its pharmacological profile.

The synthesis and characterization of analogs derived from Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate have revealed new opportunities for therapeutic intervention. By systematically varying substituents while maintaining the core pyridine scaffold, chemists can generate libraries of compounds with diverse biological activities. This approach has been instrumental in identifying novel leads for further development.

In conclusion, Methyl 6-amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804699-51-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. Its role as an intermediate and lead compound underscores its importance in developing next-generation therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly vital role in medicinal chemistry.